N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H14FN3O3S/c17-11-4-2-1-3-10(11)9-13(21)18-6-7-20-15(22)14-12(5-8-24-14)19-16(20)23/h1-5,8H,6-7,9H2,(H,18,21)(H,19,23)
• InChI Key: IYVZDPRRZARHOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCCN2C(=O)C3=C(C=CS3)NC2=O)F
• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H14FN3O3S and its molecular weight is 347.36. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

• Radioligand Imaging : The compound has been studied for its potential in radioligand imaging using positron emission tomography (PET). For instance, Dollé et al. (2008) explored the radiosynthesis of [18F]PBR111, a selective radioligand derived from a similar compound, for imaging the translocator protein (18 kDa) with PET. This work highlights the compound's utility in neurological imaging and research (Dollé et al., 2008).

Antitumor Activities

• Synthesis and Antitumor Evaluation : Xiong Jing (2011) synthesized derivatives from a similar compound and evaluated their in vitro antitumor activities. This research indicates the potential of these compounds in developing selective anti-tumor therapies (Xiong Jing, 2011).

Herbicidal Activity

• Herbicidal Properties : Novel derivatives were designed and synthesized, showing significant herbicidal activities against dicotyledonous weeds. Wu et al. (2011) highlighted the agricultural application of these compounds in managing weed growth (Wu et al., 2011).

Dual Inhibitory Applications

• Dual Inhibitors for TS and DHFR : Gangjee et al. (2009) synthesized classical and nonclassical analogues as dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating potential antitumor agent applications (Gangjee et al., 2009).

Neuroinflammation PET Imaging

• Neuroinflammation PET Imaging : Novel pyrazolo[1,5-a]pyrimidines related to the compound were synthesized for binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. Damont et al. (2015) demonstrated their potential in vivo PET-radiotracers for neuroinflammation (Damont et al., 2015).